Cas no 338423-80-6 (2-Benzoyl-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran)

• Product Name: 2-Benzoyl-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran
• CAS No: 338423-80-6
• MF: C₂₃H₁₅F₃O₂S
• MW: 412.424215555191
• CID: 5737308
• PubChem ID: 4517378
• Update Time: 2023-11-10

2-Benzoyl-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 2-benzoyl-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran
• phenyl[3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran-2-yl]methanone
• AKOS005090257
• 4J-502S
• phenyl-[3-[[3-(trifluoromethyl)phenyl]sulfanylmethyl]-1-benzofuran-2-yl]methanone
• 338423-80-6
• PHENYL[3-(([3-(TRIFLUOROMETHYL)PHENYL]SULFANYL)METHYL)-1-BENZOFURAN-2-YL]METHANONE
• Methanone, phenyl[3-[[[3-(trifluoromethyl)phenyl]thio]methyl]-2-benzofuranyl]-
• 2-Benzoyl-3-({[3-(trifluoromethyl)phenyl]sulfanyl}methyl)-1-benzofuran

• Inchi： 1S/C23H15F3O2S/c24-23(25,26)16-9-6-10-17(13-16)29-14-19-18-11-4-5-12-20(18)28-22(19)21(27)15-7-2-1-3-8-15/h1-13H,14H2
• InChI Key： SWGMTFSATQTFSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)CC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.07448538g/mol
• Monoisotopic Mass: 412.07448538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 538.1±50.0 °C(Predicted)